![molecular formula C16H15N3O5 B3856726 N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide](/img/structure/B3856726.png)
N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide
Overview
Description
N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide, also known as MNAH, is a chemical compound that has gained attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases. MNAH is a hydrazone derivative that possesses anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer cell proliferation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in inflammation and cancer cell proliferation. Additionally, this compound has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the production of inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of rheumatoid arthritis and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide in lab experiments is its low toxicity. This compound has been shown to have low toxicity in various in vitro and in vivo studies. Additionally, this compound is relatively easy to synthesize and can be obtained in high purity. However, one of the limitations of using this compound in lab experiments is its low solubility in water. This can make it difficult to administer this compound to cells or animals in aqueous solutions.
Future Directions
There are several future directions for the research on N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide. One direction is to investigate the potential applications of this compound in the treatment of other diseases such as diabetes and cardiovascular diseases. Another direction is to optimize the synthesis of this compound to improve its yield and purity. Additionally, future research can focus on the development of this compound analogs with improved solubility and potency.
Scientific Research Applications
N'-(2-methoxybenzylidene)-2-(2-nitrophenoxy)acetohydrazide has been extensively studied for its potential applications in the treatment of various diseases. It has been shown to possess anti-inflammatory properties that can be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to possess antioxidant properties that can be useful in the treatment of oxidative stress-related diseases such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has been shown to possess anticancer properties that can be useful in the treatment of various types of cancer.
Properties
IUPAC Name |
N-[(E)-(2-methoxyphenyl)methylideneamino]-2-(2-nitrophenoxy)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O5/c1-23-14-8-4-2-6-12(14)10-17-18-16(20)11-24-15-9-5-3-7-13(15)19(21)22/h2-10H,11H2,1H3,(H,18,20)/b17-10+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAICLAVKSULGIG-LICLKQGHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=NNC(=O)COC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=N/NC(=O)COC2=CC=CC=C2[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.